Cas no 1820736-58-0 (O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate)

• Product Name: O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate
• CAS No: 1820736-58-0
• MDL: MFCD27922157
• CID: 4619557
• Update Time: 2025-10-28

O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate

• MDL： MFCD27922157

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate

Comprehensive Overview of O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate (CAS No. 1820736-58-0)

O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate (CAS No. 1820736-58-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This dicarboxylate derivative features a 1,4-oxazepane core, a seven-membered heterocycle containing oxygen and nitrogen, which is increasingly studied for its potential applications in drug discovery and material science. The compound's tert-butyl and methyl ester groups enhance its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are particularly interested in O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate due to its role in modulating bioactive molecule synthesis. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating the development of novel therapeutics. For instance, the compound's oxazepane scaffold is analogous to structures found in FDA-approved drugs targeting neurological and metabolic disorders, aligning with current searches for "heterocyclic compounds in CNS drug development" and "ester derivatives for medicinal chemistry."

The synthesis of CAS No. 1820736-58-0 typically involves multi-step organic reactions, including esterification and cyclization protocols. Its high purity and customizable functional groups make it suitable for high-throughput screening (HTS) platforms, a topic frequently queried in "HTS-compatible building blocks." Additionally, its lipophilicity and hydrogen-bonding capacity are critical for optimizing drug-like properties, addressing common search terms like "improving oral bioavailability" and "molecular descriptors for QSAR."

From an industrial perspective, O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate is explored for green chemistry applications. With growing interest in "sustainable synthetic routes," this compound's potential for catalytic transformations and solvent-free reactions aligns with environmental goals. Its scalability and low toxicity profile further support its adoption in GMP-compliant production, a key concern for manufacturers searching for "scalable pharmaceutical intermediates."

Analytical characterization of CAS No. 1820736-58-0 employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, topics often searched alongside "structure elucidation of complex esters." The compound's crystalline form and thermal stability data are crucial for patent filings and regulatory submissions, reflecting queries like "polymorphism screening in API development."

In conclusion, O4-tert-butyl O6-methyl 1,4-oxazepane-4,6-dicarboxylate represents a versatile tool for modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to precision medicine and materials innovation ensures sustained interest, as evidenced by rising searches for "next-generation heterocycles" and "multifunctional carboxylate esters." Future studies may explore its utility in bioconjugation or polymeric materials, further expanding its scientific footprint.